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Compound of Interest

Compound Name: Tris(tridecyl)amine

CAS No.: 5910-77-0

Cat. No.: B13764265

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of Tris(tridecyl)amine, a chemical that requires careful management

due to its hazardous properties.

Tris(tridecyl)amine is a corrosive compound that can cause severe skin burns and eye

damage.[1][2] It is also harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] Adherence to strict safety protocols is crucial to mitigate these risks and ensure a

safe laboratory environment.

Essential Safety and Handling Information
Proper handling of Tris(tridecyl)amine begins with a thorough understanding of its properties

and the necessary precautions. Always consult the Safety Data Sheet (SDS) for the most

detailed information before use.[3]
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A critical first line of defense is the consistent and correct use of appropriate PPE. The following

equipment is mandatory when handling Tris(tridecyl)amine:

Eye and Face Protection: Tightly fitting safety goggles are required to protect against

splashes.[1] A face shield should also be considered where there is a greater risk of

exposure.[4]

Skin Protection: Impervious gloves and protective clothing are necessary to prevent skin

contact.[1][4] Contaminated clothing should be removed immediately and washed before

reuse.[1]

Respiratory Protection: In situations where dust or aerosols may be generated, a respirator

with a P2 filter is recommended.[1] Engineering controls, such as working in a fume hood,

should be the primary method of exposure control.[5]

Quantitative Data Summary
The following table summarizes key quantitative data for Tris(tridecyl)amine, providing a quick

reference for its physical and toxicological properties.

Property Value Source

Molecular Formula C₃₉H₈₁N PubChem[1]

Molecular Weight 564.1 g/mol PubChem[1]

Boiling Point 608.4°C at 760 mmHg ChemSrc[2]

Flash Point 271.1°C ChemSrc[2]

Density 0.83 g/cm³ ChemSrc[2]

Toxicity to Fish (LC50)
0.065 mg/l - 96 h (Pimephales

promelas)
Sigma-Aldrich[3]
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A systematic approach to handling and disposal is essential to minimize risk. The following

workflow provides a step-by-step guide for laboratory personnel.

Experimental Workflow for Handling Tris(tridecyl)amine
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Preparation Phase

Handling Phase

Disposal Phase

Review Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Prepare a well-ventilated work area (e.g., fume hood)

Weigh and dispense Tris(tridecyl)amine carefully to avoid dust generation

Keep containers tightly closed when not in use

Avoid contact with skin, eyes, and clothing

Wash hands thoroughly after handling

Segregate waste containing Tris(tridecyl)amine

Place in a labeled, sealed, and appropriate waste container

Dispose of waste according to local, state, and federal regulations Handle uncleaned containers as the product itself

Click to download full resolution via product page

Caption: Safe handling workflow for Tris(tridecyl)amine.
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Step-by-Step Operational Plan
Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Ensure all necessary PPE is available and in good condition. Don the required PPE,

including safety goggles, gloves, and a lab coat.

Set up the work area in a well-ventilated location, preferably within a chemical fume hood.

[5]

Handling:

When weighing or transferring the solid, do so carefully to minimize the creation of dust.

Keep the container of Tris(tridecyl)amine tightly closed when not in active use to prevent

contamination and the release of vapors.

Avoid all direct contact with the chemical. If contact occurs, follow the first-aid measures

outlined in the SDS immediately.

After handling is complete, wash hands and any exposed skin thoroughly with soap and

water.[1]

Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

For small spills of solid material, carefully sweep up the material, avoiding dust generation,

and place it in a designated waste container.[6]

Do not let the product enter drains.[3]

Disposal Plan
Proper disposal is a critical final step to ensure environmental safety and regulatory

compliance.
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Waste Segregation: All waste materials contaminated with Tris(tridecyl)amine, including

disposable PPE and cleaning materials, must be segregated from general laboratory waste.

Containerization: Place all Tris(tridecyl)amine waste into a clearly labeled, sealed, and

chemically compatible container.

Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable

local, state, and federal regulations.[3] Contact your institution's environmental health and

safety department for specific guidance.

Empty Containers: Treat empty or uncleaned containers as you would the product itself and

dispose of them accordingly.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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